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Compound of Interest

Compound Name: Egfr-IN-36

Cat. No.: B12428794

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed analysis of the target selectivity profile of Egfr-IN-36, a
potent inhibitor of the Epidermal Growth Factor Receptor (EGFR). This document summarizes
the available quantitative data, outlines representative experimental protocols for its evaluation,
and visualizes its mechanism of action within the EGFR signaling pathway and the
experimental workflow for its characterization.

Target Selectivity Profile of Egfr-IN-36

Egfr-IN-36 has been identified as a potent inhibitor of Epidermal Growth Factor Receptor
(EGFR) and Human Epidermal Growth Factor Receptor 2 (HER2). The available data on its
inhibitory activity is summarized below. A comprehensive kinome scan to fully elucidate its
selectivity against a broader panel of kinases is not publicly available at this time.

Table 1: Inhibitory Activity of Egfr-IN-36 against selected kinases

Target Mutation Status IC50 (nM)

EGFR Wild-Type (WT) 19.09[1][213N41516]1 7]
HER2 Wild-Type (WT) 120.01[1][21[31A1(5]6][7]
HER2 A775_G776insYVMA 2.35[1][213I41516][7]
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IC50 (half-maximal inhibitory concentration) values are a measure of the potency of a
substance in inhibiting a specific biological or biochemical function.

The data indicates that Egfr-IN-36 is a potent inhibitor of wild-type EGFR. It also demonstrates
significant activity against HER2, particularly the A775_G776insYVMA mutant, which is an

insertion mutation found in some cancers.

Mechanism of Action and Signaling Pathway

Egfr-IN-36 exerts its effects by inhibiting the tyrosine kinase activity of EGFR. The EGFR
signaling pathway plays a crucial role in regulating cell proliferation, survival, and
differentiation.[8] Dysregulation of this pathway is a common feature in many cancers.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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Ontario, CA 91761, United States
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